Cas no 905274-03-5 (tert-Butyl 2-(trifluoromethyl)-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate)
![tert-Butyl 2-(trifluoromethyl)-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate structure](https://ossimg.kuujia.com/scimg/905500/905274-03-5x500.png)
905274-03-5 structure
Product Name:tert-Butyl 2-(trifluoromethyl)-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate
CAS No:905274-03-5
MF:C12H14F3N3O2
MW:289.25367307663
CID:827094
PubChem ID:52988153
Update Time:2025-04-19
tert-Butyl 2-(trifluoromethyl)-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 2-(trifluoromethyl)-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate
- 5,7-dihydro-2-(trifluoromethyl)-6H-Pyrrolo[3,4-d]pyrimidine-6-carboxylic acid 1,1-dimethylethyl ester
- tert-butyl 2-(trifluoromethyl)-5,7-dihydropyrrolo[3,4-d]pyrimidine-6-carboxylate
- 2-Trifluoromethyl-5,7-dihydro-pyrrolo[3,4-d]pyrimidine-6-carboxylic acid tert-butyl ester
- tert-butyl 2-(trifluoromethyl)-5H,6H,7H-npyrrolo[3,4-d]pyrimidine-6-carboxylate
- tert-Butyl 2-(trifluoromethyl)-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidine-6-carboxylate
- Tert-Butyl2-(Trifluoromethyl)-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate
- 905274-03-5
- AKOS015852814
- tert-butyl 2-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxylate
- FT-0768282
- SCHEMBL3873146
- DTXSID60681056
-
- MDL： MFCD13185174
- Inchi： 1S/C12H14F3N3O2/c1-11(2,3)20-10(19)18-5-7-4-16-9(12(13,14)15)17-8(7)6-18/h4H,5-6H2,1-3H3
- InChI Key： SPRDJMPEIQNRNF-UHFFFAOYSA-N
- SMILES： FC(C1N=CC2=C(CN(C(=O)OC(C)(C)C)C2)N=1)(F)F
Computed Properties
- Exact Mass: 289.10400
- Monoisotopic Mass: 289.10381118g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 55.3Ų
Experimental Properties
- PSA: 55.32000
- LogP: 2.68400
tert-Butyl 2-(trifluoromethyl)-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-Butyl 2-(trifluoromethyl)-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM152230-1g |
tert-butyl 2-(trifluoromethyl)-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidine-6-carboxylate |
905274-03-5 | 95% | 1g |
$700 | 2024-07-20 | |
| Chemenu | CM152230-1g |
tert-butyl 2-(trifluoromethyl)-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidine-6-carboxylate |
905274-03-5 | 95% | 1g |
$830 | 2021-08-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1748436-1g |
tert-Butyl 2-(trifluoromethyl)-5,7-dihydro-6h-pyrrolo[3,4-d]pyrimidine-6-carboxylate |
905274-03-5 | 98% | 1g |
￥6928.00 | 2024-04-26 | |
| Crysdot LLC | CD11020627-1g |
tert-Butyl 2-(trifluoromethyl)-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate |
905274-03-5 | 95+% | 1g |
$880 | 2024-07-19 |
tert-Butyl 2-(trifluoromethyl)-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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